Cas no 31729-41-6 (Pregna-1,4-diene-3,20-dione, 6α-fluoro-11β,17,21-trihydroxy-16α-methyl-, cyclic 17,21-(hydrogen orthovalerate) (8CI))

• Product Name: Pregna-1,4-diene-3,20-dione, 6α-fluoro-11β,17,21-trihydroxy-16α-methyl-, cyclic 17,21-(hydrogen orthovalerate) (8CI)
• CAS No: 31729-41-6
• MF: C₂₇H₃₇FO₆
• MW: 476.57749247551
• CID: 313302
• Update Time: 2023-11-19

Pregna-1,4-diene-3,20-dione, 6α-fluoro-11β,17,21-trihydroxy-16α-methyl-, cyclic 17,21-(hydrogen orthovalerate) (8CI) Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,6a-fluoro-11b,17,21-trihydroxy-16a-methyl-, cyclic 17,21-(hydrogenorthovalerate) (8CI)
• E39Q70LW8C
• Q27896844
• CID 122173869
• Pregna-1,4-diene-3,20-dione, 6α-fluoro-11β,17,21-trihydroxy-16α-methyl-, cyclic 17,21-(hydrogen orthovalerate) (8CI)

• Inchi： 1S/C27H37FO6/c1-5-6-8-26(32)33-14-22(31)27(34-26)15(2)10-18-17-12-20(28)19-11-16(29)7-9-24(19,3)23(17)21(30)13-25(18,27)4/h7,9,11,15,17-18,20-21,23,30,32H,5-6,8,10,12-14H2,1-4H3/t15-,17+,18+,20+,21+,23-,24+,25+,26?,27+/m1/s1
• InChI Key： XGHSVAAILZTBNH-ZXOAWTLQSA-N
• SMILES： F[C@@H]1C2=CC(C=C[C@]2(C)[C@H]2[C@H](C[C@]3(C)[C@@]4(C(COC(CCCC)(O)O4)=O)[C@H](C)C[C@H]3[C@@H]2C1)O)=O

Computed Properties

• Exact Mass: 476.257417
• Monoisotopic Mass: 476.257417
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 3
• Complexity: 961
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 93.1

Experimental Properties

• Density: 1.27
• Boiling Point: 630.1°C at 760 mmHg
• Flash Point: 334.9°C
• Refractive Index: 1.573
• pka: 10.36±0.70(Predicted)